Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate

• IUPAC Name: ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate
• InChI: InChI=1S/C17H23ClO4/c1-3-22-17(20)9-7-5-4-6-8-15(19)14-11-10-13(18)12-16(14)21-2/h10-12H,3-9H2,1-2H3
• InChI Key: YWFWEANWFJQWPR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCCCCC(=O)C1=C(C=C(C=C1)Cl)OC
• Molecular Formula: C17H23ClO4
• Molecular Weight: 326.8 g/mol

Description

Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate, also known as CMPO, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. CMPO is a derivative of octanoic acid and has a unique molecular structure that makes it an excellent candidate for scientific research.

Scientific Research Applications

Enzymatic Reduction in Pharmaceutical Synthesis

Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate has been studied for its role in enzymatic reactions, specifically in the synthesis of pharmaceutical compounds. Chen et al. (2014) identified a new NADH-dependent carbonyl reductase capable of reducing the ketoester variant of this compound to a hydroxy ester. This process is crucial for synthesizing chiral precursors like (R)-α-lipoic acid (Chen et al., 2014).

Structural Analysis and Crystallography

The compound has been a subject of interest in structural chemistry. Yaeghoobi et al. (2009) and Kalita et al. (2010) conducted studies focusing on the crystal structure of related Schiff base compounds, which provide insights into the molecular geometry and potential applications in material science (Yaeghoobi et al., 2009), (Kalita et al., 2010).

Synthesis of Chromen-4-one Derivatives

Research by Gao et al. (2012) highlights the isolation of new compounds from Aquilaria sinensis, including derivatives of chromen-4-one. These studies are essential for understanding the chemical diversity and potential biological activities of compounds derived from this chemical family (Gao et al., 2012).

Synthesis of Anacardic Acids

Satoh et al. (2001) explored the synthesis of 11-chloro-3-methoxy-2-undecenal, a related compound, in the context of anacardic acids. These acids, isolated from plants of the Anacardiaceae family, have a range of biological activities and are of interest in pharmaceutical research (Satoh et al., 2001).

Green Chemistry Applications

Paula et al. (2012) utilized a derivative of this compound in Knoevenagel condensations, highlighting a greener protocol for such chemical reactions. This research contributes to the development of more sustainable chemical processes (Paula et al., 2012).

Antimicrobial and Antioxidant Studies

Raghavendra et al. (2016) synthesized derivatives of ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and evaluated their antimicrobial and antioxidant activities. This research is significant in the search for new therapeutic agents with antimicrobial properties (Raghavendra et al., 2016).